Cas no 117436-88-1 (Isobenzofuran,1,3-dihydro-1-(1-methylethyl)-)

• Product Name: Isobenzofuran,1,3-dihydro-1-(1-methylethyl)-
• CAS No: 117436-88-1
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 132767
• PubChem ID: 14091871
• Update Time: 2025-04-19

Isobenzofuran,1,3-dihydro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Isobenzofuran,1,3-dihydro-1-(1-methylethyl)-
• 1-propan-2-yl-1,3-dihydro-2-benzofuran
• Isobenzofuran, 1,3-dihydro-1-(1-methylethyl)- (9CI)
• 117436-88-1
• DTXSID50555757
• SCHEMBL13059125
• 1-Isopropyl-1,3-dihydroisobenzofuran
• 1-(Propan-2-yl)-1,3-dihydro-2-benzofuran

• Inchi： 1S/C11H14O/c1-8(2)11-10-6-4-3-5-9(10)7-12-11/h3-6,8,11H,7H2,1-2H3
• InChI Key： PTMMUIIYWDXDHI-UHFFFAOYSA-N
• SMILES： O1CC2C=CC=CC=2C1C(C)C

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isocoumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans